N-(2-phenylethyl)-1,4-benzenedisulfonamide

• IUPAC Name: 4-N-(2-phenylethyl)benzene-1,4-disulfonamide
• InChI: InChI=1S/C14H16N2O4S2/c15-21(17,18)13-6-8-14(9-7-13)22(19,20)16-11-10-12-4-2-1-3-5-12/h1-9,16H,10-11H2,(H2,15,17,18)
• InChI Key: XAMNSBPLDWUGPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

N-(2-phenylethyl)-1,4-benzenedisulfonamide is a chemical compound that has been studied for its potential applications in scientific research. It is also known as PEDS and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

PEDS is believed to inhibit carbonic anhydrase by binding to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate. This results in a decrease in the concentration of bicarbonate in the body, which can lead to a decrease in the pH of the blood. PEDS may also inhibit the growth of cancer cells by interfering with their ability to divide and replicate.
Biochemical and Physiological Effects:
PEDS has been found to have a number of biochemical and physiological effects. It has been shown to decrease the activity of carbonic anhydrase, resulting in a decrease in the concentration of bicarbonate in the body. This can lead to a decrease in the pH of the blood, which can have a number of effects on the body. PEDS has also been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using PEDS in lab experiments is that it is a relatively simple compound to synthesize. Additionally, it has been found to have a number of interesting biochemical and physiological effects, which make it a useful tool for studying a variety of biological processes. However, one limitation of using PEDS in lab experiments is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on PEDS. One area of interest is the development of more potent inhibitors of carbonic anhydrase, which could be useful in the treatment of a variety of diseases. Additionally, PEDS may be useful in the development of new anti-inflammatory drugs. Finally, further research is needed to fully understand the biochemical and physiological effects of PEDS, as well as its potential applications in scientific research.

Synthesis Methods

PEDS can be synthesized through a multistep process starting with the reaction of 2-phenylethylamine with chlorosulfonic acid to form N-(2-phenylethyl)-2-chloroethanesulfonamide. This intermediate is then reacted with sodium sulfite to produce PEDS.

Scientific Research Applications

PEDS has been studied for its potential use as an inhibitor of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. It has also been investigated for its ability to inhibit the growth of cancer cells. Additionally, PEDS has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.